Cas no 4258-40-6 (2-Cyclopenten-1-one, 2,3-diphenyl-)

2-Cyclopenten-1-one, 2,3-diphenyl- structure
4258-40-6 structure
Product Name:2-Cyclopenten-1-one, 2,3-diphenyl-
CAS No:4258-40-6
MF:C17H14O
MW:234.292464733124
CID:1515050
PubChem ID:10633455
Update Time:2025-04-21

2-Cyclopenten-1-one, 2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 2,3-diphenyl-
    • 2,3-diphenylcyclopent-2-en-1-one
    • diphenylcyclopentenone
    • SCHEMBL978197
    • DTXSID00442805
    • 4258-40-6
    • diphenylcyclopentenon
    • Inchi: 1S/C17H14O/c18-16-12-11-15(13-7-3-1-4-8-13)17(16)14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: ATHSFASZCXCQNX-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 234.10452
  • Monoisotopic Mass: 234.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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